Cas no 1000340-88-4 (6-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol)

• Product Name: 6-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol
• CAS No: 1000340-88-4
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD09880163
• CID: 844773
• Update Time: 2025-05-24

6-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-6-methyl-7-azaindole
• 6-Methyl-1H-pyrrolo[2,3-b]pyridin-5-ol
• 6-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol

• MDL： MFCD09880163
• Inchi： 1S/C8H8N2O/c1-5-7(11)4-6-2-3-9-8(6)10-5/h2-4,11H,1H3,(H,9,10)
• InChI Key： NOPDTQDTGCBXNM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(O)C(C)=N2)C=C1

Computed Properties

• Exact Mass: 148.063663g/mol
• Monoisotopic Mass: 148.063663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 148.16g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol

Comprehensive Overview of 6-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol (CAS No. 1000340-88-4)

6-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol (CAS No. 1000340-88-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in various diseases.

The molecular structure of 6-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol features a fused pyrrole and pyridine ring system, which is often associated with enhanced binding affinity to biological targets. This makes it a valuable scaffold for designing small-molecule inhibitors and therapeutic agents. Recent studies have explored its role in modulating kinase activity, a hot topic in cancer research, as kinases are critical regulators of cell proliferation and survival.

In the context of current trends, 6-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol aligns with the growing demand for precision medicine and targeted therapies. Users frequently search for terms like "kinase inhibitors," "heterocyclic compounds in drug design," and "pyrrolopyridine derivatives," reflecting the compound's relevance in modern pharmacology. Its potential applications extend to neurodegenerative diseases and inflammatory disorders, areas where researchers are actively seeking novel compounds with minimal side effects.

From a synthetic chemistry perspective, the preparation of 6-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol involves multi-step reactions, often starting from readily available pyridine precursors. Optimizing its yield and purity is a common challenge, as highlighted in forums and academic discussions. Researchers also investigate its solubility and stability under physiological conditions, which are critical for drug formulation.

The compound's spectroscopic properties, such as NMR and mass spectrometry data, are well-documented, aiding in its identification and characterization. Analytical techniques like HPLC and LC-MS are frequently employed to ensure quality control, a topic of interest for laboratories focusing on high-throughput screening.

In summary, 6-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol (CAS No. 1000340-88-4) represents a promising candidate for future therapeutic development. Its structural versatility and biological relevance make it a subject of ongoing research, particularly in the fields of oncology and central nervous system disorders. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in medicinal chemistry and drug discovery.